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Compound of Interest

Compound Name: ADX71441

CAS No.: 1207440-88-7

Cat. No.: B1664386

Get Quote

Introduction

ADX71441 is a novel, selective positive allosteric modulator (PAM) of the γ-aminobutyric acid

type B (GABA-B) receptor.[1][2] As a PAM, ADX71441 does not activate the GABA-B receptor

directly but potentiates the effect of the endogenous ligand, GABA.[3][4] This mechanism offers

a potential advantage over direct orthosteric agonists like baclofen, aiming for similar

therapeutic effects with a reduced side-effect profile, such as sedation or tolerance.[4]

Preclinical studies have demonstrated the efficacy of ADX71441 in reducing alcohol

consumption and preventing relapse-like behaviors in various rodent models of alcohol use

disorder (AUD). These findings suggest that ADX71441 is a promising candidate for the

treatment of alcoholism.

Mechanism of Action

The GABA-B receptor is a G-protein coupled receptor that mediates inhibitory

neurotransmission. Activation of GABA-B receptors, located on presynaptic and postsynaptic

terminals, leads to a reduction in neuronal excitability. The mesolimbic dopamine system,

originating in the ventral tegmental area (VTA) and projecting to the nucleus accumbens (NAc),
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is crucial for mediating the reinforcing properties of alcohol. By enhancing GABAergic inhibition

in these and other related brain circuits, ADX71441 can modulate the reinforcing and

motivational aspects of alcohol consumption. Specifically, ADX71441 has been shown to

decrease c-Fos expression—a marker of neuronal activation—in the nucleus accumbens shell,

dorsal raphe nucleus, and medial prefrontal cortex during stress-induced reinstatement of

alcohol seeking.
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Caption: Mechanism of ADX71441 as a GABA-B Positive Allosteric Modulator.

Quantitative Data Summary
The efficacy of ADX71441 has been evaluated in several well-validated rodent models of

alcohol consumption and relapse. The data below summarizes the key findings.

Table 1: Effect of ADX71441 on Binge-Like and Chronic Alcohol Drinking in Mice
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Model Species Doses (Route) Key Findings Reference

Drinking-in-the-

Dark (DID)
C57BL/6J Mice

3, 10, 30 mg/kg

(p.o.)

Dose-

dependently and

significantly

reduced binge-

like ethanol

intake at 10 and

30 mg/kg doses.

No effect on

water intake.

Intermittent

Access (IA)
C57BL/6J Mice

3, 10, 17 mg/kg

(p.o.)

Dose-

dependently

suppressed

excessive

alcohol intake,

achieving up to a

70% reduction at

17 mg/kg. The

effect was long-

lasting, present

for the entire 24-

hour access

period.

Table 2: Effect of ADX71441 on Operant Alcohol Self-Administration and Relapse in Rats
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Model Species Doses (Route) Key Findings Reference

Operant Self-

Administration

Wistar Rats

(Non-dependent)

1, 3, 10, 30

mg/kg (i.p.)

Dose-

dependently

decreased

alcohol self-

administration. A

dose of 10 mg/kg

reduced

responding by

over 80%.

Operant Self-

Administration

Wistar Rats

(Alcohol-

dependent)

1, 3, 10, 30

mg/kg (i.p.)

Dose-

dependently

decreased

alcohol self-

administration

with higher

potency

observed in

dependent rats

compared to

non-dependent

rats.

Cue-Induced

Reinstatement
Wistar Rats

Not specified, but

effective

Blocked

reinstatement of

alcohol-seeking

behavior

triggered by

alcohol-

associated cues.

Stress-Induced

Reinstatement
Wistar Rats 3 mg/kg (i.p.)

Blocked

reinstatement of

alcohol-seeking

behavior

triggered by

footshock stress.
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Experimental Protocols
Detailed protocols for key models used to evaluate ADX71441 are provided below.

1. Protocol: Drinking-in-the-Dark (DID) Model of Binge-Like Drinking

This model is used to induce high levels of voluntary alcohol consumption in a short period,

mimicking human binge-drinking behavior.

Objective: To assess the effect of ADX71441 on binge-like ethanol intake.

Animals: Male C57BL/6J mice.

Materials: Standard mouse housing, two drinking bottles (one for water, one for 20% v/v

ethanol), ADX71441, vehicle (e.g., 1% Carboxymethylcellulose - CMC).

Procedure:

Habituation: Single-house mice and habituate them to handling and vehicle injections (p.o.

gavage) for several days.

DID Sessions: Three hours into the dark cycle, replace the water bottle with a bottle

containing 20% ethanol for a period of 2 to 4 hours. This is typically done for three

consecutive days.

Drug Administration: On the fourth day, administer ADX71441 (e.g., 3, 10, 30 mg/kg, p.o.)

or vehicle 30 minutes before the start of the ethanol access period.

Measurement: Record the volume of ethanol and water consumed at regular intervals

(e.g., every hour) during the 4-hour session. Calculate intake in g/kg of body weight.

Data Analysis: Analyze ethanol intake (g/kg) using ANOVA, with drug dose as the

independent variable. Follow up with post hoc tests to compare individual doses to the

vehicle control.

2. Protocol: Intermittent Access (IA) Model of Chronic Excessive Drinking
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This two-bottle choice paradigm generates a pattern of escalating, excessive alcohol

consumption that models long-term heavy drinking.

Objective: To evaluate the effect of ADX71441 on long-term, excessive alcohol intake.

Animals: Male C57BL/6J mice.

Materials: Standard mouse housing, two drinking bottles, 20% v/v ethanol, ADX71441,

vehicle (1% CMC).

Procedure:

IA Induction: Grant mice 24-hour access to one bottle of 20% ethanol and one bottle of

water, every other day, for a period of 4 weeks. On the intervening days, only water is

available.

Baseline: Monitor ethanol and water intake to confirm the development of excessive

drinking.

Drug Administration: After the 4-week induction period, administer a single dose of

ADX71441 (e.g., 3, 10, 17 mg/kg, p.o.) or vehicle 30 minutes prior to the start of a 24-hour

ethanol access session.

Measurement: Measure fluid consumption over the 24-hour period.

Data Analysis: Use ANOVA to compare the total ethanol intake (g/kg/24h) between different

treatment groups.
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Workflow for DID and IA Models

Drinking-in-the-Dark (DID) Model Intermittent Access (IA) Model

Day 1-3:
Habituation & Baseline
(2-4 hr EtOH access)

Day 4: Test Day
Administer ADX71441

(30 min prior)

Provide 20% EtOH
(2-4 hr access)

Measure Intake

Week 1-4:
Induction Phase

(24hr EtOH access every other day)

Test Day (e.g., Week 5)
Administer ADX71441

(30 min prior)

Provide 20% EtOH
(24 hr access)

Measure Intake
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Caption: Experimental workflows for DID and IA alcohol drinking models.

3. Protocol: Operant Alcohol Self-Administration and Reinstatement

This protocol assesses the motivation to work for alcohol and models the relapse to alcohol-

seeking behavior.

Objective: To determine if ADX71441 reduces the motivation to self-administer alcohol and

prevents relapse.

Animals: Male Wistar rats.
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Materials: Operant conditioning chambers equipped with two levers, a cue light, and a liquid

dispenser; 20% v/v ethanol; ADX71441; vehicle; footshock generator (for stress-induced

reinstatement).

Procedure:

Training: Train rats to press an "active" lever to receive a small amount of 20% ethanol

reinforcement on a fixed-ratio (e.g., FR2) schedule. Presses on an "inactive" lever are

recorded but have no consequence. Sessions are typically 30 minutes long.

Stable Baseline: Continue training until rats show stable responding for ethanol.

Self-Administration Test: Administer ADX71441 (e.g., 1, 3, 10, 30 mg/kg, i.p.) or vehicle

prior to the start of a self-administration session to test its effect on alcohol intake.

Extinction: After establishing a stable baseline, begin extinction sessions where active

lever presses no longer deliver ethanol or its associated cues. Continue until responding is

significantly reduced.

Reinstatement Test (Relapse):

Cue-Induced: Present the alcohol-associated cues (e.g., cue light) non-contingently at

the start of the session to trigger reinstatement of lever pressing. Administer ADX71441
or vehicle beforehand.

Stress-Induced: Expose rats to a mild, intermittent footshock stressor immediately

before the session. Administer ADX71441 or vehicle prior to the stressor.

Measurement: Record the number of active and inactive lever presses throughout all

phases.

Data Analysis: Use repeated-measures ANOVA to analyze the number of active lever

presses during self-administration and reinstatement tests.
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Operant Self-Administration & Reinstatement Workflow

Phase 1: Training
(Lever press for EtOH)

Phase 2: Stable Baseline
(Consistent Responding)

Phase 3: Self-Administration Test
(Administer ADX71441)

Phase 4: Extinction
(Lever press yields no reward)

Phase 5: Reinstatement Test
(Administer ADX71441 prior to cue/stress)

Click to download full resolution via product page

Caption: Workflow for operant self-administration and reinstatement studies.

Need Custom Synthesis?
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To cite this document: BenchChem. [Application Notes: ADX71441 in Alcohol Self-
Administration Models]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664386/docs#application-notes-adx71441-in-
alcohol-self-administration-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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